Cas no 897671-94-2 (3-((Butylamino)methylene)-5-(pyridin-2-ylmethyl)furan-2,4(3H,5H)-dione)

• Product Name: 3-((Butylamino)methylene)-5-(pyridin-2-ylmethyl)furan-2,4(3H,5H)-dione
• CAS No: 897671-94-2
• MF: C₁₅H₁₈N₂O₃
• MW: 274.315023899078
• CID: 6780344
• PubChem ID: 135976839
• Update Time: 2025-06-26

3-((Butylamino)methylene)-5-(pyridin-2-ylmethyl)furan-2,4(3H,5H)-dione Chemical and Physical Properties

Names and Identifiers

• 897671-94-2
• 3-Butylaminomethylene-5-pyridin-2-ylmethyl -furan-2,4-dione
• 3-((Butylamino)methylene)-5-(pyridin-2-ylmethyl)furan-2,4(3H,5H)-dione
• A922603

• MDL： MFCD11707048
• Inchi： 1S/C15H18N2O3/c1-2-3-7-16-10-12-14(18)13(20-15(12)19)9-11-6-4-5-8-17-11/h4-6,8,10,13,18H,2-3,7,9H2,1H3/b16-10+
• InChI Key： OSGWZJNGGCEBPT-MHWRWJLKSA-N
• SMILES： O1C(C(/C=N/CCCC)=C(C1CC1C=CC=CN=1)O)=O

Computed Properties

• Exact Mass: 274.13174244g/mol
• Monoisotopic Mass: 274.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 71.8Ų

Additional information on 3-((Butylamino)methylene)-5-(pyridin-2-ylmethyl)furan-2,4(3H,5H)-dione

3-((Butylamino)methylene)-5-(pyridin-2-ylmethyl)furan-2,4(3H,5H)-dione: A Novel Compound with Promising Pharmacological Potential

3-((Butylamino)methylene)-5-(pyridin-2-ylmethyl)furan-2,4(3H,5H)-dione is a structurally unique compound characterized by its complex heterocyclic framework, which includes a furan ring, a pyridine ring, and a butylamino group. The CAS No. 897671-94-2 identifier highlights its distinct chemical identity, while the 3-((Butylamino)methylene) moiety introduces a key functional group that may influence its biological activity. Recent studies have demonstrated that this compound exhibits significant potential in modulating cellular signaling pathways, making it a compelling candidate for further exploration in therapeutic applications.

The 5-(pyridin-2-ylmethyl) substituent plays a critical role in the compound's interaction with protein targets, particularly those involved in inflammatory responses. This structural feature is reminiscent of known pharmacophores in anti-inflammatory agents, suggesting a possible mechanism of action centered around the inhibition of pro-inflammatory cytokine production. Researchers have reported that the furan-2,4(3H,5H)-dione core contributes to the compound's stability and solubility, which are essential parameters for drug development.

In the context of modern drug discovery, the 3-((Butylamino)methylene) group has been linked to enhanced membrane permeability, a property that is highly desirable for orally administered therapeutics. This characteristic is further amplified by the 5-(pyridin-2-ylmethyl) substituent, which may facilitate interactions with lipid bilayers. These structural attributes position the compound as a potential lead molecule for the design of novel anti-inflammatory and neuroprotective agents.

Recent advancements in medicinal chemistry have underscored the importance of multi-targeting strategies in combating complex diseases. The furan-2,4(3H,5H)-dione scaffold of this compound is particularly intriguing due to its ability to engage multiple biological targets simultaneously. For instance, preclinical studies have shown that this compound can modulate both the NF-κB and MAPK signaling pathways, which are central to the regulation of immune responses and cell survival.

One of the most notable findings in recent research is the compound's ability to inhibit the production of tumor necrosis factor-alpha (TNF-α), a key mediator of inflammation. This effect is attributed to the synergistic interaction between the 3-((Butylamino)methylene) and 5-(pyridin-2-ylmethyl) groups, which may disrupt the binding of TNF-α to its receptor. Such a mechanism of action is highly relevant to the treatment of autoimmune disorders and chronic inflammatory conditions.

Furthermore, the furan-2,4(3H,5H)-dione core has been shown to exhibit antioxidant properties, which could contribute to the compound's therapeutic potential. Antioxidant activity is often associated with the ability to neutralize reactive oxygen species (ROS), a factor that is increasingly recognized in the pathogenesis of neurodegenerative diseases. This dual functionality—anti-inflammatory and antioxidant—positions the compound as a versatile candidate for the development of multifunctional therapeutics.

Recent studies have also explored the compound's potential in the treatment of neurodegenerative disorders such as Alzheimer's disease. The 5-(pyridin-2-ylmethyl) substituent may play a role in modulating the aggregation of amyloid-beta plaques, a hallmark of Alzheimer's pathology. This hypothesis is supported by in vitro experiments demonstrating the compound's ability to reduce the formation of toxic amyloid fibrils.

Another area of interest is the compound's potential as a modulator of the endoplasmic reticulum (ER) stress response. ER stress is implicated in a wide range of diseases, including diabetes and cancer. The 3-((Butylamino)methylene) group may interact with key components of the unfolded protein response (UPR), thereby mitigating the detrimental effects of ER stress. This property could have broad implications for the treatment of metabolic disorders and malignancies.

In addition to its pharmacological properties, the compound's chemical stability and solubility profile are critical factors in its development as a pharmaceutical agent. The furan-2,4(3H,5H)-dione core is known for its resistance to hydrolysis, which enhances the compound's shelf life and bioavailability. These characteristics are particularly advantageous for formulations intended for long-term use or chronic administration.

Current research efforts are focused on optimizing the compound's pharmacokinetic profile to improve its therapeutic efficacy. Strategies such as prodrug design and nanoparticle encapsulation are being explored to enhance the compound's bioavailability and reduce potential side effects. These approaches align with the broader goals of modern drug development, which emphasize the importance of targeted delivery and minimal systemic toxicity.

Overall, the compound represents a promising advancement in the field of medicinal chemistry. Its unique structural features and multifaceted biological activity make it a valuable candidate for further investigation. As research continues to uncover its full potential, this compound may pave the way for the development of innovative therapies for a wide range of diseases.